Cas no 1804438-67-2 (4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1804438-67-2
• MF: C₈H₅F₅INO₂
• MW: 369.027292013168
• CID: 4839565
• Update Time: 2025-11-06

4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H5F5INO2/c9-6(10)4-3(2-16)1-15-7(14)5(4)17-8(11,12)13/h1,6,16H,2H2
• InChI Key： LTVLLSJVGOWWRP-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol

Introduction to 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804438-67-2) and Its Applications in Modern Chemical Biology

4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol, identified by its CAS number 1804438-67-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated substituents and an iodine atom, make it a versatile intermediate in synthetic chemistry and a promising candidate for various biochemical applications.

The molecular structure of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol consists of a pyridine core substituted with a difluoromethyl group at the 4-position, an iodo atom at the 2-position, a trifluoromethoxy group at the 3-position, and a hydroxymethyl group at the 5-position. This unique arrangement of functional groups imparts distinct chemical properties that make the compound highly reactive and adaptable for use in organic synthesis. The fluorine atoms, in particular, contribute to the molecule's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced binding affinity, improved pharmacokinetic profiles, and resistance to metabolic degradation. The incorporation of fluorine atoms into drug molecules has been shown to modulate their pharmacological properties, making them more effective and selective. For instance, fluoro-substituted pyridines have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol exemplifies this trend, as its structural framework is well-suited for further derivatization into bioactive molecules.

The iodo substituent at the 2-position of the pyridine ring serves as a valuable handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are fundamental techniques in modern synthetic organic chemistry. These reactions allow for the introduction of diverse functional groups at specific positions of the molecule, enabling the creation of complex derivatives with tailored biological activities. Additionally, the presence of both electron-withdrawing (iodo) and electron-donating (difluoromethyl) groups enhances the reactivity of the compound, making it an attractive building block for medicinal chemists.

Recent advancements in computational chemistry have further highlighted the potential of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol as a key intermediate in drug discovery. Molecular modeling studies have demonstrated that this compound can interact with various biological targets through multiple binding modes, suggesting its utility in developing multitarget drugs. Moreover, its high lipophilicity and favorable solubility profile make it an excellent candidate for formulation into oral or injectable pharmaceuticals.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. For example, certain fluoro-pyridines have been investigated as potential treatments for cancer, infectious diseases, and neurological disorders. The structural motifs present in 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol align well with these therapeutic areas, prompting further exploration into its pharmacological properties. Preclinical studies have begun to uncover its potential as an antagonist or agonist for various receptors and enzymes.

Synthetic methodologies have also evolved to accommodate the growing demand for fluorinated compounds like 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol. Modern synthetic routes leverage transition metal catalysis and flow chemistry to improve efficiency and scalability. These innovations have enabled researchers to access complex derivatives more rapidly than ever before, accelerating the pace of drug discovery.

The role of fluorinated compounds in agrochemicals cannot be overlooked either. Pyridine-based agrochemicals are widely used as herbicides, fungicides, and insecticides due to their efficacy and environmental stability. The unique properties of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol make it a promising candidate for developing next-generation agrochemicals that are both effective and environmentally friendly.

In conclusion,4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804438-67-2) represents a significant advancement in chemical biology and pharmaceutical research. Its structural complexity and functional diversity position it as a valuable intermediate for synthesizing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly important role in drug discovery and development.